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Compound of Interest

Compound Name: Bms 182874

Cat. No.: B1667164 Get Quote

BMS 182874 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with BMS 182874. Here you will find guidance on

stock solution preparation, storage, and troubleshooting to ensure the integrity and

reproducibility of your experiments.

Frequently Asked Questions (FAQs)
What is BMS 182874?

BMS 182874 is a potent and selective non-peptide antagonist of the endothelin A (ETA)

receptor. It is utilized in research to investigate the physiological and pathological roles of the

endothelin system.

What is the molecular weight of BMS 182874?

The molecular weight of the hydrochloride salt of BMS 182874 is 381.88 g/mol .

What are the recommended storage conditions?

For the solid compound, it is recommended to store at 2-8°C for short-term storage and -20°C

for long-term storage, kept dry and protected from light. Stock solutions should be stored at

-20°C.
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Data Presentation
Table 1: BMS 182874 Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₇H₁₉N₃O₃S · HCl [1]

Molecular Weight 381.88 g/mol [1]

Appearance White to beige powder [1]

Purity ≥98% (HPLC)

Table 2: Solubility Data for BMS 182874

Solvent Solubility Comments

DMSO 5 mg/mL
Warming may be required for

complete dissolution.[1]

Ethanol Information not available
It is recommended to test

solubility in small aliquots.

Water Information not available
Expected to have low aqueous

solubility.

PBS Information not available
Solubility in aqueous buffers is

expected to be low.

Table 3: Recommended Storage Conditions

Form
Short-Term Storage (1-14
days)

Long-Term Storage (>14
days)

Solid Compound 2-8°C (dry and dark) -20°C (dry and dark)

Stock Solution (in DMSO) -20°C
-20°C (aliquoted to avoid

freeze-thaw cycles)
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Experimental Protocols
Protocol 1: Preparation of a 10 mM BMS 182874 Stock Solution in DMSO

Materials:

BMS 182874 hydrochloride (MW: 381.88 g/mol )

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber, or light-protected polypropylene vials

Calibrated analytical balance

Vortex mixer

Water bath or heating block (optional)

Procedure:

Equilibrate: Allow the vial of BMS 182874 to come to room temperature before opening to

prevent condensation.

Weigh: Carefully weigh out the desired amount of BMS 182874 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.82

mg of BMS 182874.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 381.88 g/mol = 0.0038188 g = 3.82 mg

Dissolve: Add the appropriate volume of anhydrous DMSO to the vial containing the BMS
182874 powder.

Mix: Vortex the solution until the compound is completely dissolved. If necessary, gently

warm the solution in a water bath (37°C) for a few minutes to aid dissolution.[1] Visually
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inspect the solution to ensure there are no undissolved particles.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected

vials. This will minimize contamination and degradation from repeated freeze-thaw cycles.

Store: Store the aliquots at -20°C for long-term storage.
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Experimental Workflow: BMS 182874 Stock Solution Preparation and Storage

Stock Solution Preparation

Storage

Start: Equilibrate BMS 182874 to Room Temperature

Weigh 3.82 mg of BMS 182874 Powder

Add 1 mL of Anhydrous DMSO

Vortex to Dissolve (Warm to 37°C if needed)

Visually Inspect for Complete Dissolution

Aliquot into Light-Protected, Single-Use Vials

Proceed if fully dissolved

Store Aliquots at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing and storing a BMS 182874 stock solution.
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon storage

The compound may have

limited long-term stability in

solution, or the storage

temperature may be

fluctuating.

It is recommended to prepare

fresh stock solutions

periodically. Ensure the

storage freezer maintains a

consistent -20°C. Before use,

allow the aliquot to thaw

completely at room

temperature and vortex gently

to ensure any precipitate has

redissolved.

Compound does not fully

dissolve in DMSO

The concentration may be too

high, or the compound may

require gentle heating to fully

dissolve.

Do not exceed the

recommended solubility of 5

mg/mL. Gentle warming to

37°C with vortexing can aid

dissolution. If particles persist,

consider sonicating the

solution for a few minutes.

Inconsistent experimental

results

This could be due to multiple

freeze-thaw cycles of the stock

solution, leading to

degradation. Inaccurate

pipetting or weighing can also

contribute.

Always aliquot the stock

solution into single-use

volumes to avoid repeated

freezing and thawing. Use

calibrated pipettes and a

properly tared analytical

balance.

Color change in the stock

solution

The compound may be

degrading due to exposure to

light or improper storage.

Store stock solutions in amber

or light-protected vials at

-20°C. If a noticeable color

change occurs, it is advisable

to discard the stock and

prepare a fresh solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1667164?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml0708
https://www.benchchem.com/product/b1667164#bms-182874-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b1667164#bms-182874-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b1667164#bms-182874-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b1667164#bms-182874-stock-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

